Thymidine 3/'-triphosphoric acid
Thymidine 3/'-triphosphoric acid
Brand Name:
Vulcanchem
CAS No.:
1057-33-6
VCID:
VC0085787
InChI:
InChI=1S/C10H17N2O14P3/c1-5-3-12(10(15)11-9(5)14)8-2-6(7(4-13)23-8)24-28(19,20)26-29(21,22)25-27(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,21,22)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1
SMILES:
CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O
Molecular Formula:
C10H17N2O14P3
Molecular Weight:
482.17 g/mol
Thymidine 3/'-triphosphoric acid
CAS No.: 1057-33-6
Main Products
VCID: VC0085787
Molecular Formula: C10H17N2O14P3
Molecular Weight: 482.17 g/mol
CAS No. | 1057-33-6 |
---|---|
Product Name | Thymidine 3/'-triphosphoric acid |
Molecular Formula | C10H17N2O14P3 |
Molecular Weight | 482.17 g/mol |
IUPAC Name | [hydroxy-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxyphosphoryl] phosphono hydrogen phosphate |
Standard InChI | InChI=1S/C10H17N2O14P3/c1-5-3-12(10(15)11-9(5)14)8-2-6(7(4-13)23-8)24-28(19,20)26-29(21,22)25-27(16,17)18/h3,6-8,13H,2,4H2,1H3,(H,19,20)(H,21,22)(H,11,14,15)(H2,16,17,18)/t6-,7+,8+/m0/s1 |
Standard InChIKey | HBKGWQBKINKICK-XLPZGREQSA-N |
Isomeric SMILES | CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
Canonical SMILES | CC1=CN(C(=O)NC1=O)C2CC(C(O2)CO)OP(=O)(O)OP(=O)(O)OP(=O)(O)O |
PubChem Compound | 12309221 |
Last Modified | Nov 11 2021 |
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